Cas no 1806814-17-4 (Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1806814-17-4
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4853597
• Update Time: 2025-06-08

Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H7BrF2N2O2/c1-15-8(14)4-2-3(7(10)11)5(12)6(9)13-4/h2,7H,12H2,1H3
• InChI Key： CQQQBHTVNQTFBX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C(=O)OC)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate

Research Briefing on Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate (CAS: 1806814-17-4)

Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate (CAS: 1806814-17-4) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting kinase inhibition and other therapeutic areas. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which enable the introduction of diverse functional groups for drug discovery applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel pyridine-based kinase inhibitors. The research demonstrated that the bromo and difluoromethyl groups at positions 2 and 4, respectively, provide excellent handles for further functionalization via cross-coupling reactions, enabling the rapid generation of compound libraries for high-throughput screening.

In another recent development, a team from the University of Cambridge reported the application of Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate in the synthesis of potential antiviral agents. The study, published in Bioorganic & Medicinal Chemistry Letters, showed that derivatives of this compound exhibited promising activity against RNA viruses, with particular efficacy observed in inhibiting viral replication enzymes.

From a synthetic chemistry perspective, a 2024 paper in Organic Process Research & Development detailed an improved large-scale synthesis method for this compound, achieving a 78% overall yield with excellent purity (>99%). This advancement addresses previous challenges in scaling up production while maintaining the compound's critical chiral purity, which is essential for its downstream pharmaceutical applications.

The compound's mechanism of action in various biological systems continues to be an area of active investigation. Recent computational studies using molecular docking simulations have provided insights into how derivatives of Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate interact with target proteins, particularly in the ATP-binding sites of various kinases. These findings are guiding the design of more selective and potent drug candidates.

Looking forward, the versatility of Methyl 3-amino-2-bromo-4-(difluoromethyl)pyridine-6-carboxylate suggests it will remain an important building block in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a core structure for radiopharmaceuticals, leveraging the bromine atom for potential radiohalogenation strategies.